Cas no 2171707-86-9 (4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171707-86-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5972935
• PubChem ID: 165536958
• Update Time: 2025-06-26

4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[cyclopropyl(2-methylpropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1506563
• 2171707-86-9

• Inchi： 1S/C27H32N2O5/c1-17(2)15-29(18-11-12-18)26(32)24(13-14-25(30)31)28-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： SYEGQXSXOGPOMS-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(C)C)C1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171707-86-9)

4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171707-86-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is characterized by its intricate arrangement of functional groups, which includes a cyclopropyl moiety, a carbamoyl group, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. These features contribute to its unique chemical properties and make it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic analogs of natural peptides designed to mimic their biological activity while avoiding their limitations, such as poor stability and immunogenicity. The compound 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid represents an excellent example of a peptidomimetic, as it incorporates structural elements that enhance its bioavailability and pharmacological profile.

The presence of the cyclopropyl group in the molecule imparts rigidity to the backbone, which can improve the binding affinity and selectivity of the compound towards its target proteins. Additionally, the carbamoyl group serves as a key pharmacophore, contributing to the compound's ability to interact with biological receptors and enzymes. The fluorenylmethoxycarbonyl (Fmoc) protected amino group is particularly important in peptide synthesis, as it provides stability during chemical modifications while allowing for controlled deprotection steps.

Recent studies have demonstrated the potential of this compound in various therapeutic applications. For instance, researchers have explored its utility in the development of inhibitors for enzymes involved in cancer progression. The structural features of 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid have been found to facilitate high-affinity binding to target enzymes, thereby inhibiting their activity and potentially slowing down tumor growth.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. The ability of 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid to modulate inflammatory pathways has been investigated in preclinical studies, where it has demonstrated anti-inflammatory effects comparable to those of existing therapeutics. This makes it a potential candidate for further development into novel anti-inflammatory drugs.

The synthesis of 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) and automated chemical synthesis have been particularly useful in constructing the intricate molecular framework of this compound.

In conclusion, 4-cyclopropyl(2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171707-86-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in the development of next-generation drugs.